Cas no 88398-73-6 (Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate)

Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate structure
88398-73-6 structure
Product Name:Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
CAS No:88398-73-6
MF:C8H12N2O2
MW:168.193081855774
MDL:MFCD00173774
CID:719926
PubChem ID:22167575
Update Time:2024-10-26

Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-5-carboxylicacid, 1-ethyl-3-methyl-, methyl ester
    • Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate
    • methyl 2-ethyl-5-methylpyrazole-3-carboxylate
    • methyl 1-ethyl-3-methylpyrazole-5-carboxylate
    • 1-Ethyl-3-methyl-1H-pyrazole-5-carboxylic acid methyl ester
    • Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate (ACI)
    • CS-0129372
    • AKOS005167895
    • 88398-73-6
    • MFCD00173774
    • methyl 1-ethyl-3-methylpyrazol-5-ylcarboxylate
    • STK352227
    • DTXSID30623125
    • DTXCID90573879
    • SCHEMBL106285
    • DB-430622
    • EN300-94328
    • F10422
    • AS-46766
    • QQCDTXYUOXYOTM-UHFFFAOYSA-N
    • MDL： MFCD00173774
    • Inchi： 1S/C8H12N2O2/c1-4-10-7(8(11)12-3)5-6(2)9-10/h5H,4H2,1-3H3
    • InChI Key： QQCDTXYUOXYOTM-UHFFFAOYSA-N
    • SMILES： O=C(C1N(CC)N=C(C)C=1)OC

Computed Properties

  • Exact Mass: 168.09000
  • Monoisotopic Mass: 168.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • Density: 1.12
  • Boiling Point: 257.1°C at 760 mmHg
  • Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
  • Refractive Index: n20/D 1.485
  • PSA: 44.12000
  • LogP: 0.99800
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H302
  • Warning Statement： P264+P280+P305+P351+P338+P337+P313
  • WGK Germany：3
  • Hazard Category Code： 22
  • Safety Instruction： H303+H313+H333
  • Hazardous Material Identification： Xn
  • Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate Pricemore >>

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Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate Production Method

Production Method 1

105-45-3 105-45-3
88398-73-6 88398-73-6
Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Dichloromethane
2.1 Solvents: Dichloromethane
Reference
Synthesis, Acaricidal Activity, and Structure-Activity Relationships of Pyrazolyl Acrylonitrile Derivatives
Yu, Haibo; et al, Journal of Agricultural and Food Chemistry, 2016, 64(51), 9586-9591

Production Method 2

25016-17-5 25016-17-5
88398-73-6 88398-73-6
Reaction Conditions
1.1 Solvents: Dichloromethane
Reference
Synthesis, Acaricidal Activity, and Structure-Activity Relationships of Pyrazolyl Acrylonitrile Derivatives
Yu, Haibo; et al, Journal of Agricultural and Food Chemistry, 2016, 64(51), 9586-9591

Production Method 3

88398-73-6 88398-73-6
Reaction Conditions
1.1 Solvents: Methanol
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Dichloromethane
3.1 Solvents: Dichloromethane
Reference
Synthesis, Acaricidal Activity, and Structure-Activity Relationships of Pyrazolyl Acrylonitrile Derivatives
Yu, Haibo; et al, Journal of Agricultural and Food Chemistry, 2016, 64(51), 9586-9591

Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate Raw materials

Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate Preparation Products

Methyl 1-ethyl-3-methyl-1H-pyrazole-5-carboxylate Related Literature

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